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Compound of Interest

Compound Name: PF-05180999

Cat. No.: B609955 Get Quote

This guide provides detailed protocols and troubleshooting advice for dissolving the PDE2A

inhibitor PF-05180999 in DMSO and ethanol for research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of PF-05180999?

A1: For most in vitro and cell-based applications, anhydrous dimethyl sulfoxide (DMSO) is the

recommended solvent for creating high-concentration stock solutions.[1][2] PF-05180999 is

also soluble in ethanol.

Q2: What are the maximum soluble concentrations of PF-05180999 in DMSO and ethanol?

A2: PF-05180999 is soluble up to 50 mM in both DMSO and ethanol. For practical lab use,

preparing a stock solution of 10 mM in 100% DMSO has been documented.[1]

Q3: My PF-05180999 powder is not dissolving completely. What should I do?

A3: Ensure you are using anhydrous (dry) solvent, as water content can reduce solubility. To

aid dissolution, you can vortex the mixture vigorously.[3][4][5] If issues persist, brief sonication

in a water bath or gentle warming (e.g., to 37°C) can be effective.[6][7] Always visually inspect

the solution to ensure no particulates are visible before use.[3][4]

Q4: The compound precipitated when I diluted my DMSO stock into an aqueous buffer (e.g.,

PBS or cell media). How can I prevent this?
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A4: This is a common issue for hydrophobic compounds dissolved in a strong organic solvent.

[3][6][7] When the DMSO stock is diluted into an aqueous medium, the dramatic increase in

solvent polarity causes the compound to "crash out" of the solution. To prevent this:

Decrease Final Concentration: Your target concentration might be above the solubility limit in

the final aqueous buffer. Try using a lower final concentration.[6]

Rapid Mixing: Add the DMSO stock dropwise into the aqueous buffer while vortexing or

stirring.[3] This rapid dispersion helps prevent localized high concentrations that lead to

precipitation.

Warm the Medium: Gently warming your aqueous buffer (e.g., to 37°C) before adding the

stock solution can sometimes improve solubility.[3]

Check Final DMSO Concentration: For cell-based assays, the final DMSO concentration

should typically be below 0.5%, and ideally at or below 0.1%, to avoid solvent toxicity.[1][3]

Always include a vehicle control with the same final DMSO concentration in your

experiments.[6]

Q5: How should I store PF-05180999 solutions?

A5: Store the solid powder at -20°C.[2] Prepare stock solutions in DMSO or ethanol, aliquot

them into single-use vials to avoid repeated freeze-thaw cycles, and store them at -20°C or

-80°C for long-term use.[2][6] Aqueous solutions should not be stored for more than a day.[8]

Data Presentation
The solubility data for PF-05180999 is summarized below. For specific experiments, it is always

recommended to refer to the batch-specific data on the Certificate of Analysis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Troubleshooting_Antifungal_agent_18_solubility_issues.pdf
https://www.benchchem.com/pdf/Troubleshooting_PF_05020182_solubility_issues_in_aqueous_solutions.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Insolubility_Issues_of_Poorly_Soluble_Compounds.pdf
https://www.benchchem.com/pdf/Troubleshooting_PF_05020182_solubility_issues_in_aqueous_solutions.pdf
https://www.benchchem.com/pdf/Troubleshooting_Antifungal_agent_18_solubility_issues.pdf
https://www.benchchem.com/pdf/Troubleshooting_Antifungal_agent_18_solubility_issues.pdf
https://academic.oup.com/ijnp/article/26/6/415/7174198
https://www.benchchem.com/pdf/Troubleshooting_Antifungal_agent_18_solubility_issues.pdf
https://www.benchchem.com/pdf/Troubleshooting_PF_05020182_solubility_issues_in_aqueous_solutions.pdf
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://www.medkoo.com/products/12755
https://www.medkoo.com/products/12755
https://www.benchchem.com/pdf/Troubleshooting_PF_05020182_solubility_issues_in_aqueous_solutions.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10011132.pdf
https://www.benchchem.com/product/b609955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Molecular Weight 414.39 g/mol

Solubility in DMSO Up to 50 mM

Solubility in Ethanol Up to 50 mM

Recommended Storage
-20°C (Solid & Stock

Solutions)
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays.[1]

Materials:

PF-05180999 powder (M.W. 414.39 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance and precision pipettes

Procedure:

Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 4.14 mg of PF-
05180999.

Calculation: 1 mL * (1 L / 1000 mL) * (10 mmol / 1 L) * (414.39 g / 1 mol) * (1 mol / 1000

mmol) * (1000 mg / 1 g) = 4.14 mg

Weighing: Carefully weigh 4.14 mg of PF-05180999 powder and place it into a sterile

microcentrifuge tube.
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Dissolution: Add 1 mL of anhydrous DMSO to the tube.

Mixing: Close the tube securely and vortex for 1-2 minutes until the powder is completely

dissolved.

Verification: Visually inspect the solution against a light source to ensure it is clear and free

of any visible particles. If dissolution is slow, briefly sonicate the tube in a water bath.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.

Visualizations
Experimental Workflow for Dissolving PF-05180999
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Troubleshooting Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609955#how-to-dissolve-pf-05180999-in-dmso-and-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10011132.pdf
https://www.benchchem.com/product/b609955#how-to-dissolve-pf-05180999-in-dmso-and-ethanol
https://www.benchchem.com/product/b609955#how-to-dissolve-pf-05180999-in-dmso-and-ethanol
https://www.benchchem.com/product/b609955#how-to-dissolve-pf-05180999-in-dmso-and-ethanol
https://www.benchchem.com/product/b609955#how-to-dissolve-pf-05180999-in-dmso-and-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

